GSK872

• CAS No.: 1346546-69-7
• Product Name: GSK872
• Molecular Formula: C19H17N3O2S2
• Molecular Weight: 383.48
• IUPAC Name: N-(6-propan-2-ylsulfonylquinolin-4-yl)-1,3-benzothiazol-5-amine
• Standard InChI: InChI=1S/C19H17N3O2S2/c1-12(2)26(23,24)14-4-5-16-15(10-14)17(7-8-20-16)22-13-3-6-19-18(9-13)21-11-25-19/h3-12H,1-2H3,(H,20,22)
• Standard InChIKey: ZCDBTQNFAPKACC-UHFFFAOYSA-N
• SMILES: CC(C)S(=O)(=O)C1=CC2=C(C=CN=C2C=C1)NC3=CC4=C(C=C3)SC=N4
• Appearance: Solid powder
• Description: GSK872 is a receptor-interacting protein kinase-3 (RIP3) inhibitor. GSK872 inhibits TNF- and virus-induced necrosis in 3T3-SA fibroblasts. It also inhibits necrosis induced by toll-like receptor 3 (TLR3).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: GSK872; GSK-872; GSK 872
• Reference: 1: Liao L, Shang L, Li N, Wang S, Wang M, Huang Y, Chen D, Huang J, Xiong K. Mixed lineage kinase domain-like protein induces RGC-5 necroptosis following elevated hydrostatic pressure. Acta Biochim Biophys Sin (Shanghai). 2017 Oct 1;49(10):879-889. doi: 10.1093/abbs/gmx088. PubMed PMID: 28981598.; 2: Cekay MJ, Roesler S, Frank T, Knuth AK, Eckhardt I, Fulda S. Smac mimetics and type II interferon synergistically induce necroptosis in various cancer cell lines. Cancer Lett. 2017 Sep 18. pii: S0304-3835(17)30549-9. doi: 10.1016/j.canlet.2017.09.002. [Epub ahead of print] PubMed PMID: 28923396.; 3: Lu B, Gong X, Wang ZQ, Ding Y, Wang C, Luo TF, Piao MH, Meng FK, Chi GF, Luo YN, Ge PF. Shikonin induces glioma cell necroptosis in vitro by ROS overproduction and promoting RIP1/RIP3 necrosome formation. Acta Pharmacol Sin. 2017 Aug 17. doi: 10.1038/aps.2017.112. [Epub ahead of print] PubMed PMID: 28816233.; 4: Yang XS, Yi TL, Zhang S, Xu ZW, Yu ZQ, Sun HT, Yang C, Tu Y, Cheng SX. Hypoxia-inducible factor-1 alpha is involved in RIP-induced necroptosis caused by in vitro and in vivo ischemic brain injury. Sci Rep. 2017 Jul 19;7(1):5818. doi: 10.1038/s41598-017-06088-0. PubMed PMID: 28724891; PubMed Central PMCID: PMC5517428.; 5: Bhatti IA, Abhari BA, Fulda S. Identification of a synergistic combination of Smac mimetic and Bortezomib to trigger cell death in B-cell non-Hodgkin lymphoma cells. Cancer Lett. 2017 Oct 1;405:63-72. doi: 10.1016/j.canlet.2017.07.008. Epub 2017 Jul 14. PubMed PMID: 28716527.; 6: Chen S, Lv X, Hu B, Shao Z, Wang B, Ma K, Lin H, Cui M. RIPK1/RIPK3/MLKL-mediated necroptosis contributes to compression-induced rat nucleus pulposus cells death. Apoptosis. 2017 May;22(5):626-638. doi: 10.1007/s10495-017-1358-2. PubMed PMID: 28289909.; 7: Arora D, Siddiqui MH, Sharma PK, Shukla Y. Deltamethrin induced RIPK3-mediated caspase-independent non-apoptotic cell death in rat primary hepatocytes. Biochem Biophys Res Commun. 2016 Oct 14;479(2):217-223. doi: 10.1016/j.bbrc.2016.09.042. Epub 2016 Sep 10. PubMed PMID: 27622324.; 8: Gerges S, Rohde K, Fulda S. Cotreatment with Smac mimetics and demethylating agents induces both apoptotic and necroptotic cell death pathways in acute lymphoblastic leukemia cells. Cancer Lett. 2016 May 28;375(1):127-132. doi: 10.1016/j.canlet.2016.02.040. Epub 2016 Mar 2. PubMed PMID: 26944210.; 9: Das A, McDonald DG, Dixon-Mah YN, Jacqmin DJ, Samant VN, Vandergrift WA 3rd, Lindhorst SM, Cachia D, Varma AK, Vanek KN, Banik NL, Jenrette JM 3rd, Raizer JJ, Giglio P, Patel SJ. RIP1 and RIP3 complex regulates radiation-induced programmed necrosis in glioblastoma. Tumour Biol. 2016 Jun;37(6):7525-34. doi: 10.1007/s13277-015-4621-6. Epub 2015 Dec 18. PubMed PMID: 26684801.; 10: Qiu X, Klausen C, Cheng JC, Leung PC. CD40 ligand induces RIP1-dependent, necroptosis-like cell death in low-grade serous but not serous borderline ovarian tumor cells. Cell Death Dis. 2015 Aug 27;6:e1864. doi: 10.1038/cddis.2015.229. PubMed PMID: 26313915; PubMed Central PMCID: PMC4558516.
• PubChem Compound: 54674134
• Last Modified: Nov 11 2021